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Compound of Interest

Acetamide,2-(dimethylamino)-N-
Compound Name:
(hydroxymethyl)-

Cat. No.: B13807567

Get Quote

\ J

Chemical Identity & Physiochemical Profile[1][2][3]
[4][5][6]

Compound Name: Acetamide, 2-(dimethylamino)-N-(hydroxymethyl)- Synonyms: N-
(Hydroxymethyl)-N,N-dimethylglycinamide; N-Methylol dimethylglycinamide. Chemical

Structure:

Molecular Formula:
Molecular Weight: ~132.16 g/mol

Structural Analysis & Reactivity

This compound is a bifunctional molecule containing a tertiary amine and an N-hydroxymethyl
amide (N-methylol) group. Its handling requirements are dictated by the inherent instability of
the N-methylol moiety.

e N-Hydroxymethyl Group (
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): This functional group is in equilibrium with the parent amide and formaldehyde. It acts as a
"masked" formaldehyde source and an electrophilic alkylating agent (via

-acyliminium ion formation).

o Tertiary Amine (

): Provides basicity and nucleophilic character, potentially leading to self-polymerization or
internal cyclization under specific pH conditions.

Key Stability Warning: N-hydroxymethyl amides are labile. They are susceptible to:
» Acid/Base Hydrolysis: Releases formaldehyde (carcinogen).
o Thermal Decomposition: Reverts to the parent amide and formaldehyde upon heating.

o Condensation: Can form methylene-bis-amides (cross-linking) in the presence of acid
catalysts.

Health, Safety, & Environment (HSE) Protocols
Hazard Identification

Treat this compound as a Potential Carcinogen and Skin Sensitizer due to its ability to release
formaldehyde and alkylate biomolecules.

Hazard Class Risk Description Mitigation Strategy

_ o Formaldehyde release (Group Use only in a certified Fume
Carcinogenicity

1 Carcinogen). Hood.
o High potential for allergic Double-gloving
Sensitization . o ]
contact dermatitis (ACD). (Nitrile/Laminate).
o Amine functionality may cause = Wear face shield if handling
Corrosivity ) o o
tissue irritation/burns. >1g or liquids.
o Exothermic polymerization with ~ Store away from mineral acids
Reactivity

strong acids/oxidizers. and peroxides.
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Personal Protective Equipment (PPE) Matrix

o Respiratory: N95/P100 respirator if solid powder is handled outside a hood (Not
Recommended). Use full-face respirator with organic vapor/formaldehyde cartridges for spill
cleanup.

o Dermal: Double-gloving is mandatory.
o Inner Layer: Nitrile (4 mil).
o Quter Layer: Silver Shield® (Laminate) or Butyl Rubber for prolonged exposure.

e Ocular: Chemical splash goggles.

Storage & Stability Protocol

Objective: Prevent the spontaneous release of formaldehyde and condensation reactions.

Storage Conditions

o Temperature: Store at -20°C (Desiccated).

o Atmosphere: Inert gas blanket (Argon or Nitrogen) is required to prevent moisture absorption
(hygroscopic).

o Container: Amber glass vials with Teflon-lined caps. Avoid metal containers due to potential
amine-metal complexation.

Stability Monitoring

Perform a Formaldehyde Test (Chromotropic Acid Method) monthly on stored stocks.
e Pass: Solution remains colorless/pale.
 Fail: Purple coloration indicates significant decomposition (free formaldehyde presence).

Experimental Handling & Application Protocols
Solubilization & Buffer Selection
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The stability of N-hydroxymethyl amides is pH-dependent.
o Preferred Solvents: Anhydrous DMSO, DMF, or Acetonitrile.
e Aqueous Handling:
o Optimal pH: 7.0 — 8.0 (Neutral to slightly basic).
o Avoid: Acidic buffers (pH < 6.0) catalyze decomposition/cross-linking.

o Buffer Choice: Phosphate (PBS) or HEPES. Avoid Tris/Glycine (primary amines will react
with the methylol group).

Application: Cross-linking / Bioconjugation

This compound is often used to introduce a reactive handle or cross-link proteins via the
methylol group.

Protocol:

Preparation: Dissolve the compound in DMSO to create a 100 mM stock solution
immediately before use.

e Activation: No external activation is needed; the methylol group reacts spontaneously with
nucleophiles (Lysine, Cysteine) or releases formaldehyde for cross-linking.

e Reaction: Incubate with target substrate in PBS (pH 7.4) at 4°C for 2—-12 hours.

e Quenching: Stop the reaction by adding Hydroxylamine HCI or Tris buffer (excess primary
amine scavenges the reactive intermediate).

Diagram: Reaction & Decomposition Pathways
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Figure 1: Chemical fate of N-methylol dimethylglycinamide. The pathway splits between useful
bioconjugation (green) and hazardous decomposition (red).

Waste Disposal & Deactivation

Principle: Convert the reactive N-methylol group into inert byproducts before disposal.

Deactivation Protocol (Chemical Hydrolysis)

o Collection: Collect all waste streams (solvents, tips, wipes) in a dedicated "Aldehyde Waste"
container.

o Hydrolysis: Add 1N NaOH to the waste solution to adjust pH > 11. Stir for 1 hour. This forces
the equilibrium toward the parent amide and free formaldehyde.

o Neutralization: Add a stoichiometric excess of Sodium Bisulfite (

) or Ammonium Hydroxide.

o Mechanism: Bisulfite forms a stable adduct with the liberated formaldehyde. Ammonia
converts formaldehyde to Hexamethylenetetramine (Urotropin), which is less toxic.

o Disposal: Check pH (neutralize to pH 7) and dispose of as non-halogenated organic waste
according to local EHS regulations.

Diagram: Waste Treatment Workflow
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Figure 2: Step-by-step deactivation workflow for safe disposal.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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